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Compound of Interest

Compound Name: Flumethasone Acetate

Cat. No.: B1672882 Get Quote

An In-depth Technical Guide to the Structural and Chemical Properties of Flumethasone
Acetate (C24H30F2O6)

Foreword: A Molecule of Precision and Potency
In the landscape of synthetic corticosteroids, Flumethasone Acetate stands out as a subject

of significant interest for researchers and drug development professionals. As a difluorinated

glucocorticoid, its structure is meticulously engineered for high potency and targeted anti-

inflammatory action. This guide eschews a conventional template, instead adopting a structure

that mirrors the scientific journey of understanding a molecule: from its fundamental chemical

identity to its complex interactions within a biological system. We will explore the causality

behind its design, the methods to verify its integrity, and its mechanism of action, providing

field-proven insights for the professionals who seek to harness its properties.

Chapter 1: Core Chemical Identity and Structural
Architecture
A molecule's function is inextricably linked to its structure. For Flumethasone Acetate, the

specific arrangement of atoms and functional groups dictates its affinity for the glucocorticoid

receptor and its subsequent pharmacological profile.

The compound is a synthetic pregnane corticosteroid, characterized by a C21 steroid skeleton.

Its chemical formula is C24H30F2O6.[1][2][3][4][5] The key to its enhanced potency lies in two
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critical structural modifications: the addition of fluorine atoms at the 6α and 9α positions. The

6α-fluoro group, in particular, significantly amplifies glucocorticoid activity. The acetate ester at

the C21 position enhances its lipophilicity, which is a crucial factor for topical absorption and

formulation.[6]

A summary of its core chemical identifiers is presented below for rapid reference and data

system integration.

Identifier Value Source

IUPAC Name

[2-

[(6S,8S,9R,10S,11S,13S,14S,

16R,17R)-6,9-difluoro-11,17-

dihydroxy-10,13,16-trimethyl-3-

oxo-6,7,8,11,12,14,15,16-

octahydrocyclopenta[a]phenan

thren-17-yl]-2-oxoethyl] acetate

[1][5][7]

CAS Number 2823-42-9 [1][2][3][4][5]

Molecular Formula C24H30F2O6 [1][2][3][4][5]

Molecular Weight 452.5 g/mol [1][2][3][4]
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The stereochemistry, defined by multiple chiral centers, is critical for its precise fit into the

ligand-binding pocket of the glucocorticoid receptor. Any deviation in this three-dimensional

arrangement would drastically reduce or eliminate its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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